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Compound of Interest

Compound Name: Quetiapine N-Oxide

Cat. No.: B564285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Quetiapine N-Oxide is a prominent metabolite and impurity of the atypical antipsychotic drug

Quetiapine. A thorough understanding of its chemical properties, metabolic formation, and

analytical characterization is essential for drug development, quality control, and

pharmacokinetic studies of Quetiapine. This technical guide provides a detailed overview of

Quetiapine N-Oxide, including its fundamental chemical data, metabolic pathways, and

detailed experimental protocols for its synthesis and analysis.

Chemical and Physical Data
A summary of the key chemical and physical properties of Quetiapine N-Oxide is presented

below.
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Property Value Reference

CAS Number 1076199-40-0 [1]

Molecular Formula C₂₁H₂₅N₃O₃S [1]

Molecular Weight 399.51 g/mol [1]

Appearance White to Light Brown Solid [2]

Melting Point >96°C (decomposition)

Solubility

Slightly soluble in Chloroform,

DMSO (with sonication), and

Methanol (with sonication)

Metabolic Pathways of Quetiapine
Quetiapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The formation of Quetiapine N-Oxide is a result of the oxidation

of the piperazine nitrogen atom. While Quetiapine N-Oxide is a significant metabolite, it is

considered to be pharmacologically inactive. The antidepressant effects of Quetiapine are

largely attributed to another active metabolite, N-desalkylquetiapine (norquetiapine).

The metabolic conversion of Quetiapine also leads to other metabolites, including Quetiapine

S-Oxide and 7-hydroxyquetiapine. The primary enzyme responsible for the formation of N-

desalkylquetiapine is CYP3A4. This active metabolite is further metabolized by CYP2D6 and

CYP3A4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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